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Compound of Interest |

Compound Name: Aspon
CAS No.: 3244-90-4
Cat. No.: B1665794
Get Quote
. J

Disclaimer: Aspon (CAS No. 3244-90-4), also known as O,0,0',0'-Tetrapropyl
dithiopyrophosphate, is an insecticide classified as a hazardous substance.[1] This document
provides a comprehensive guide for its proper disposal, compiled from safety data sheets and
general best practices for hazardous waste management. All procedures must be conducted in
strict accordance with local, state, and federal regulations. Always consult with your institution's
Environmental Health & Safety (EHS) department for specific guidance.

Immediate Safety and Hazard Assessment

Aspon is harmful if swallowed or in contact with skin and is very toxic to aquatic life.[1]
Ingestion may cause nausea, vomiting, abdominal cramps, and diarrhea.[1] Due to its
hazardous nature, appropriate personal protective equipment (PPE) must be worn at all times
when handling Aspon or its waste. This includes, but is not limited to, chemical-resistant
gloves (e.g., PVC), safety glasses with side shields or chemical goggles, and a lab coat.[1]

Quantitative Toxicity Data

The following table summarizes the available toxicity data for Aspon. This information
underscores the importance of proper handling and disposal to prevent exposure to personnel
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and the environment.

. . . ) Route of
Toxicity Metric Species o . Value
Administration

LD50 Rat Oral 450 mg/kg
LD50 Rat Dermal 1800 mg/kg
LD50 Rat Intraperitoneal 1100 mg/kg
LD50 Mouse Intraperitoneal 8 mg/kg
LD50 Mouse Intravenous 3.2 mg/kg
LD50 Mouse Intramuscular 44.1 mg/kg
LD50 Rabbit Dermal 3830 mg/kg
LD50 Chicken Oral 436 mg/kg

Data extracted from the Register of Toxic Effects of Chemical Substances (RTECS) as cited in
the Material Safety Data Sheet.[1]

Experimental Protocol: Step-by-Step Disposal
Procedures

The recommended and often mandated disposal method for Aspon is through a licensed
hazardous waste facility. In-lab treatment or neutralization is not advised without a validated
protocol and EHS approval. The following steps outline the procedure for the collection and
disposal of Aspon waste.

1. Waste ldentification and Segregation:
o Treat all materials contaminated with Aspon as hazardous chemical waste. This includes:
o Unused or expired pure Aspon.

o Stock solutions containing Aspon.
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o Contaminated labware (e.g., pipette tips, tubes, flasks).

o Spill cleanup materials.

Do not mix Aspon waste with other waste streams unless explicitly permitted by your EHS
department.

. Waste Collection and Labeling:

Collect Aspon waste in a designated, leak-proof, and chemically resistant container. A high-
density polyethylene (HDPE) or glass container with a secure screw-on cap is
recommended.

Clearly label the waste container with "Hazardous Waste," the full chemical name "Aspon,"
and the approximate concentration and quantity.

Keep the waste container securely closed except when adding waste.
. Storage of Aspon Waste:
Store the waste container in a designated satellite accumulation area within the laboratory.
Ensure the storage area is away from heat sources and general laboratory traffic.
Utilize secondary containment, such as a tray or bin, to contain any potential leaks or spills.
. Disposal of Empty Aspon Containers:
Empty containers must also be treated as hazardous waste unless properly decontaminated.

Triple rinse the empty container with a suitable solvent. Collect all three rinses as hazardous
waste and add them to your Aspon waste container.

After triple rinsing, deface or remove the original label. The container may then be disposed
of as regular solid waste, pending EHS approval.

. Arranging for Final Disposal:
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e Once the waste container is full, or if you are discontinuing work with Aspon, contact your
institution's EHS department or a certified hazardous waste management service to arrange

for pickup and disposal.
e Do not attempt to dispose of Aspon down the drain or in the regular trash.[2]

Aspon Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Aspon waste in a laboratory setting.
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Caption: A flowchart outlining the proper procedure for the collection, storage, and disposal of
Aspon hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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